Cas no 1416444-69-3 ((R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine)

• Product Name: (R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine
• CAS No: 1416444-69-3
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 4823394
• Update Time: 2025-07-15

(R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine Chemical and Physical Properties

Names and Identifiers

• (R)-8-METHYL-3-PHENYL-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE
• (R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine

• Inchi： 1S/C13H15N3/c1-10-13-15-9-12(16(13)8-7-14-10)11-5-3-2-4-6-11/h2-6,9-10,14H,7-8H2,1H3/t10-/m1/s1
• InChI Key： MUTWPGSVZATUHJ-SNVBAGLBSA-N
• SMILES： N12C(C3C=CC=CC=3)=CN=C1[C@@H](C)NCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8

Additional information on (R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine

Introduction to (R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine

The compound (R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine with CAS No: 1416444-69-3 is a structurally complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrazines, which are known for their unique chemical properties and potential applications in drug discovery and development.

Imidazopyrazines are a type of bicyclic compound that combines the structural features of imidazole and pyrazine rings. The presence of these rings in the molecule contributes to its stability and reactivity under various chemical conditions. The (R)-configuration at the 8th position indicates a specific stereochemistry that may play a crucial role in its biological activity and interactions with target molecules.

The 5,6,7,8-tetrahydro designation in the name highlights the presence of four hydrogen atoms attached to the carbon chain within the bicyclic structure. This structural feature not only influences the physical properties of the compound but also affects its ability to participate in hydrogen bonding and other non-covalent interactions that are critical in biological systems.

Recent studies have shown that (R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine exhibits promising pharmacological properties. Researchers have explored its potential as a candidate for drug development, particularly in the context of targeting specific enzymes or receptors involved in various disease states such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the stereochemistry and functional groups present in the molecule, ensuring high purity and consistency in the final product.

The phenyl group attached at position 3 of the molecule introduces aromaticity and increases the lipophilicity of the compound. This property is advantageous in drug design as it enhances membrane permeability and bioavailability when administered orally or through other routes.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets, further validating its potential as a lead compound in drug discovery programs.

Moreover, the methyl group at position 8 contributes to steric effects that may influence the molecule's conformational flexibility and binding interactions with target molecules. This subtle structural feature underscores the importance of stereochemistry in determining biological activity.

In conclusion, (R)-8-Methyl-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure and promising pharmacological profile make it an attractive candidate for further research and development.